Cas no 57005-71-7 (2-(4-methyl-1-piperazinyl)-4-pyrimidinamine)

• Product Name: 2-(4-methyl-1-piperazinyl)-4-pyrimidinamine
• CAS No: 57005-71-7
• MF: C₉H₁₅N₅
• MW: 193.248900651932
• MDL: MFCD09999199
• CID: 365769
• PubChem ID: 45789702
• Update Time: 2025-10-31

2-(4-methyl-1-piperazinyl)-4-pyrimidinamine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methyl-1-piperazinyl)-4-pyrimidinamine
• 2-(4-Methylpiperazin-1-yl)pyrimidin-4-amine
• 4-Pyrimidinamine,2-(4-methyl-1-piperazinyl)-
• AK-24561
• ANW-52043
• BR-24561
• CTK8B6020
• RP25257
• SureCN4948656
• KLIWECWTESIKAP-UHFFFAOYSA-N
• AB0025571
• BB 0257803
• W7056
• ST24027567
• 2-(4-Methyl-piperazin-1-yl)-pyrimidin-4-ylamine
• J-506059
• CS-0151072
• FT-0648632
• MFCD09999199
• SCHEMBL4948656
• 57005-71-7
• DTXSID60671957
• SB37715
• FS-2780
• AKOS011473069
• A869787
• 2-(4-methyl-1-piperazinyl)-4-pyrimidinamine

• MDL： MFCD09999199
• Inchi： 1S/C9H15N5/c1-13-4-6-14(7-5-13)9-11-3-2-8(10)12-9/h2-3H,4-7H2,1H3,(H2,10,11,12)
• InChI Key： KLIWECWTESIKAP-UHFFFAOYSA-N
• SMILES： N1(C)CCN(C2N=CC=C(N)N=2)CC1

Computed Properties

• Exact Mass: 193.13300
• Monoisotopic Mass: 193.133
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3
• XLogP3: 0.1

Experimental Properties

• Density: 1.196
• Boiling Point: 386.3±52.0°C at 760 mmHg
• Flash Point: 187.4°C
• Refractive Index: 1.598
• PSA: 58.28000
• LogP: 0.39470

2-(4-methyl-1-piperazinyl)-4-pyrimidinamine Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2-(4-methyl-1-piperazinyl)-4-pyrimidinamine

Introduction to 2-(4-methyl-1-piperazinyl)-4-pyrimidinamine (CAS No. 57005-71-7)

2-(4-methyl-1-piperazinyl)-4-pyrimidinamine, identified by its Chemical Abstracts Service (CAS) number 57005-71-7, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic amine derivative has garnered attention due to its structural features and potential applications in drug discovery and medicinal chemistry. The compound combines a piperazine moiety with a pyrimidine backbone, which are both privileged scaffolds in the development of bioactive molecules.

The piperazine moiety, characterized by its nitrogen-rich structure, is widely recognized for its role in enhancing pharmacological activity and improving solubility in biological systems. In contrast, the pyrimidine ring is a core structural element found in numerous pharmacologically active agents, including antiviral, anticancer, and antimicrobial drugs. The integration of these two motifs in 2-(4-methyl-1-piperazinyl)-4-pyrimidinamine suggests a versatile platform for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such hybrid structures in drug design. The presence of both piperazine and pyrimidine units allows for multiple interactions with biological targets, including enzymes and receptors. This dual interaction capability is particularly valuable in the development of drugs with enhanced efficacy and reduced side effects.

One of the most compelling aspects of 2-(4-methyl-1-piperazinyl)-4-pyrimidinamine is its potential as a precursor for more complex molecules. Researchers have leveraged this compound to synthesize derivatives with tailored pharmacological properties. For instance, modifications at the 4-methyl-1-piperazinyl group have been explored to optimize binding affinity and metabolic stability. Such modifications are crucial for improving drug-like properties, ensuring that the final therapeutic agent is both effective and safe.

The pyrimidine ring in 2-(4-methyl-1-piperazinyl)-4-pyrimidinamine also offers opportunities for further functionalization. Pyrimidine-based compounds are well-documented for their role in inhibiting key enzymes involved in various diseases. By incorporating this scaffold into drug candidates, scientists aim to develop treatments targeting conditions such as cancer, inflammation, and infectious diseases. The flexibility of the pyrimidine core allows for diverse chemical transformations, enabling the creation of a wide array of analogs with distinct biological activities.

In the realm of medicinal chemistry, the synthesis of 2-(4-methyl-1-piperazinyl)-4-pyrimidinamine has been optimized using modern synthetic techniques. Advances in catalytic methods have enabled more efficient and scalable production processes. These improvements are essential for translating laboratory discoveries into viable pharmaceuticals. Additionally, green chemistry principles have been applied to minimize waste and reduce environmental impact during synthesis.

Recent studies have also explored the pharmacokinetic properties of derivatives inspired by 2-(4-methyl-1-piperazinyl)-4-pyrimidinamine. Understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME) is critical for developing drugs that reach therapeutic levels effectively. Computational models have been instrumental in predicting ADME profiles before experimental validation, saving time and resources in the drug development pipeline.

The intersection of organic synthesis and computational biology has further propelled research on this compound. High-throughput screening (HTS) techniques combined with machine learning algorithms allow researchers to rapidly identify promising candidates from large libraries of molecules. This approach has accelerated the discovery process, making it possible to screen thousands of compounds for potential biological activity within weeks rather than years.

Moreover, the structural features of 2-(4-methyl-1-piperazinyl)-4-pyrimidinamine make it an attractive candidate for developing kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways associated with various diseases. By designing molecules that selectively inhibit specific kinases, researchers aim to disrupt aberrant signaling networks responsible for conditions such as cancer and autoimmune disorders.

The versatility of this compound also extends to its potential use as an intermediate in the synthesis of more complex biologics. For example, it can be incorporated into peptidomimetics or used as a building block for larger protein-like molecules. Such applications are particularly relevant in the development of targeted therapies that require precise molecular recognition.

In conclusion,2-(4-methyl-1-piperazinyl)-4-pyrimidinamine (CAS No. 57005-71-7) represents a promising scaffold with broad applications in pharmaceutical research. Its unique combination of structural motifs offers opportunities for designing novel drugs with improved efficacy and safety profiles. As research continues to uncover new therapeutic targets and synthetic methodologies,this compound is poised to play a significant role in future drug development efforts.